Cas no 2228812-99-3 (methyl 5-(2-oxopropyl)thiophene-3-carboxylate)

• Product Name: methyl 5-(2-oxopropyl)thiophene-3-carboxylate
• CAS No: 2228812-99-3
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 6224985
• PubChem ID: 165839707
• Update Time: 2025-07-01

methyl 5-(2-oxopropyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(2-oxopropyl)thiophene-3-carboxylate
• EN300-1738667
• 2228812-99-3

• Inchi： 1S/C9H10O3S/c1-6(10)3-8-4-7(5-13-8)9(11)12-2/h4-5H,3H2,1-2H3
• InChI Key： QXIMIQJCAPNTEM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CC(C)=O

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.6Ų

Additional information on methyl 5-(2-oxopropyl)thiophene-3-carboxylate

Methyl 5-(2-Oxopropyl)Thiophene-3-Carboxylate: A Comprehensive Overview

The compound methyl 5-(2-oxopropyl)thiophene-3-carboxylate (CAS No. 2228812-99-3) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their unique electronic properties and versatility in applications ranging from organic electronics to pharmaceuticals. The thiophene ring serves as a foundational structure, while the methyl ester group and the 2-oxopropyl substituent introduce additional functionality, making this compound a valuable subject for both academic research and industrial development.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, particularly in the realm of organic semiconductors. The methyl 5-(2-oxopropyl)thiophene-3-carboxylate structure exhibits a conjugated system that facilitates efficient charge transport, a property that is highly desirable in applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have explored the influence of substituents on the electronic properties of thiophene derivatives, with findings suggesting that the 2-oxopropyl group enhances the molecule's ability to participate in π-conjugation, thereby improving its electronic performance.

In addition to its electronic properties, methyl 5-(2-oxopropyl)thiophene-3-carboxylate has shown promise in biological applications. The compound's ability to interact with biomolecules has been investigated in the context of drug delivery systems and biosensors. Recent advancements in medicinal chemistry have emphasized the role of thiophene-containing compounds as potential candidates for anti-inflammatory and anticancer therapies. The methyl ester group in this compound is particularly significant, as it can influence bioavailability and pharmacokinetics, making it a valuable component in drug design.

The synthesis of methyl 5-(2-oxopropyl)thiophene-3-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification processes. These methods allow for precise control over the substitution pattern on the thiophene ring, ensuring the desired functionality is achieved. Recent innovations in catalytic methods have further streamlined the synthesis process, reducing production costs and improving yield rates. Such advancements are critical for scaling up production to meet growing demand across various industries.

From an environmental perspective, the development of sustainable synthetic routes for methyl 5-(2-oxopropyl)thiophene-3-carboxylate has become a focal point for researchers. Green chemistry principles are being increasingly integrated into organic synthesis, with a focus on minimizing waste and utilizing renewable resources. For instance, enzymatic catalysis and microwave-assisted synthesis are emerging as eco-friendly alternatives to traditional methods. These approaches not only enhance the eco-friendliness of production processes but also align with global efforts to promote sustainability in chemical manufacturing.

In conclusion, methyl 5-(2-oxopropyl)thiophene-3-carboxylate (CAS No. 2228812-99-3) stands out as a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in both academic exploration and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.